Cas no 850073-72-2 (6-methoxycarbonylbenzothiophene-2-carboxylic acid)

• Product Name: 6-methoxycarbonylbenzothiophene-2-carboxylic acid
• CAS No: 850073-72-2
• MF: C₁₁H₈O₄S
• MW: 236.243822097778
• MDL: MFCD13184603
• CID: 1830966
• PubChem ID: 59556419
• Update Time: 2025-09-25

6-methoxycarbonylbenzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methoxycarbonylbenzothiophene-2-carboxylic acid
• 6-(methoxycarbonyl)-1-benzothiophene-2-carboxylic acid
• LogP
• BENZO[B]THIOPHENE-2,6-DICARBOXYLICACID,6-METHYLESTER
• Benzo[b]thiophene-2,6-dicarboxylic acid 6-methyl ester
• SCHEMBL1886911
• 6-(Methoxycarbonyl)benzo[b]thiophene-2-carboxylic acid
• 850073-72-2
• HVNHONGYUMRPKG-UHFFFAOYSA-N
• DB-213213
• CS-0133034

• MDL： MFCD13184603
• Inchi： 1S/C11H8O4S/c1-15-11(14)7-3-2-6-4-9(10(12)13)16-8(6)5-7/h2-5H,1H3,(H,12,13)
• InChI Key： HVNHONGYUMRPKG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C=CC(C(=O)OC)=CC1=2

Computed Properties

• Exact Mass: 236.01432991g/mol
• Monoisotopic Mass: 236.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.8Ų